N-[4-(2-quinoxalinyloxy)phenyl]benzenecarboxamide
Overview
Description
N-[4-(2-quinoxalinyloxy)phenyl]benzenecarboxamide, commonly known as QNB, is a chemical compound that has been extensively studied for its various applications in scientific research. QNB is a potent and selective antagonist of the muscarinic acetylcholine receptor, which is a key target for the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and schizophrenia.
Scientific Research Applications
QNB has been extensively used in scientific research for its ability to selectively block the muscarinic acetylcholine receptor. This receptor is involved in various physiological processes, including cognition, memory, and motor control. QNB has been used as a tool to study the role of the muscarinic receptor in these processes and to develop new drugs targeting this receptor.
Mechanism of Action
QNB acts as a competitive antagonist of the muscarinic acetylcholine receptor, which means that it binds to the receptor and prevents the binding of the endogenous ligand, acetylcholine. This results in the inhibition of downstream signaling pathways that are activated by the receptor. The blockade of the muscarinic receptor by QNB has been shown to affect various physiological processes, including cognition, memory, and motor control.
Biochemical and Physiological Effects
QNB has been shown to have several biochemical and physiological effects in various animal models. In rats, QNB has been shown to impair working memory and attention, as well as induce motor deficits. QNB has also been shown to affect the release of neurotransmitters, such as dopamine and acetylcholine, in the brain. In addition, QNB has been shown to affect the cardiovascular system, causing a decrease in heart rate and blood pressure.
Advantages and Limitations for Lab Experiments
QNB has several advantages for use in lab experiments. It is a potent and selective antagonist of the muscarinic receptor, which allows for the precise manipulation of this receptor in various animal models. QNB is also readily available and relatively inexpensive, making it a cost-effective tool for scientific research. However, there are also limitations to the use of QNB in lab experiments. QNB has been shown to have off-target effects, which may complicate the interpretation of experimental results. In addition, the use of QNB in animal models may not fully replicate the effects of muscarinic receptor blockade in humans.
Future Directions
There are several future directions for the use of QNB in scientific research. One area of interest is the development of new drugs targeting the muscarinic receptor for the treatment of various diseases. QNB has been used as a tool to study the role of the muscarinic receptor in these diseases, and new drugs targeting this receptor may have therapeutic potential. Another area of interest is the development of new animal models to study the effects of muscarinic receptor blockade. These models may provide new insights into the role of the muscarinic receptor in various physiological processes. Finally, the use of QNB in combination with other drugs may provide new therapeutic approaches for the treatment of various diseases.
properties
IUPAC Name |
N-(4-quinoxalin-2-yloxyphenyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15N3O2/c25-21(15-6-2-1-3-7-15)23-16-10-12-17(13-11-16)26-20-14-22-18-8-4-5-9-19(18)24-20/h1-14H,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQWGUJUDZWPHGB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)OC3=NC4=CC=CC=C4N=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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